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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945 Get Quote

An In-Depth Technical Guide to the Health and Safety of 1-Allylimidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the health and safety

information currently available for 1-allylimidazole (CAS No: 31410-01-2). It is intended to

serve as a technical resource for professionals in research and development who may handle

or utilize this compound. This guide consolidates data on physical and chemical properties,

hazard classifications, toxicological effects, and safe handling procedures. All quantitative data

is presented in structured tables for clarity. Furthermore, this guide includes generalized

experimental protocols for key toxicological assessments and visual diagrams to illustrate

safety workflows and potential biological interactions, adhering to specified technical

requirements.

Chemical and Physical Properties
1-Allylimidazole is a colorless to pale yellow liquid used as an intermediate in organic

synthesis, particularly in the creation of pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Its

bifunctional nature, featuring both an imidazole ring and an allylic group, confers unique

reactivity.[1] A summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 1-Allylimidazole
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Property Value Source

Molecular Formula C₆H₈N₂ [3][4][5]

Molecular Weight 108.14 g/mol [3][4]

CAS Number 31410-01-2 [1][2][5]

Appearance
Colorless to light yellow clear

liquid
[1][5][6][7]

Boiling Point

251.5 °C at 760 mmHg40 - 42

°C at 0.1 mmHg116 °C at 16

mmHg

[2][3][6][8]

Density 1.003 g/cm³ at 25 °C [2][6]

Flash Point 101.1 °C / 214 °F [3][8]

Refractive Index 1.505 at 20 °C [2][5]

Vapor Density 3.72 [6]

Purity ≥96.0% to >98.0% [1][5][8]

Solubility Soluble in water [2]

Hazard Identification and Classification
1-Allylimidazole is classified as a hazardous chemical.[9] It is harmful if swallowed and causes

severe skin burns and eye damage.[4][7][8][9] It may also cause respiratory irritation.[9] The

compound is transported under the designation "CORROSIVE LIQUID, BASIC, ORGANIC,

N.O.S." with UN Number 3267 and Hazard Class 8.[6]

GHS Classification
The Globally Harmonized System (GHS) classification for 1-allylimidazole, aggregated from

multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 1-Allylimidazole
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
corrosive, irritant Danger

Skin

Corrosion/Irritatio

n

Category 1B

H314: Causes

severe skin

burns and eye

damage

corrosive, irritant Danger

Serious Eye

Damage/Irritation
Category 1

H318: Causes

serious eye

damage

corrosive, irritant Danger

Specific target

organ toxicity

(single exposure)

Category 3

H335: May

cause respiratory

irritation

corrosive, irritant Danger

Sources:[4][7][8][9][10]

Precautionary Statements
Key precautionary statements (P-statements) associated with handling 1-allylimidazole
include:

Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P264 (Wash face,

hands and any exposed skin thoroughly after handling), P270 (Do not eat, drink or smoke

when using this product), P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[7][9][10][11]

Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting),

P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing),

P310 (Immediately call a POISON CENTER or doctor/physician).[7][8]
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Storage: P405 (Store locked up), P403+P233 (Store in a well-ventilated place. Keep

container tightly closed).[7][11]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7][8]

Toxicological Information
The toxicological properties of 1-allylimidazole have not been fully investigated.[6] However,

available data from safety data sheets indicate significant corrosive and irritant effects. A

summary of the known toxicological endpoints is provided in Table 3.

Table 3: Summary of Toxicological Data for 1-Allylimidazole
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Toxicological Endpoint Result/Observation Source

Acute Oral Toxicity

Harmful if swallowed (Category

4).[4][7] LD50/LC50 data is not

available.[6]

[4][6][7]

Acute Dermal Toxicity Data not available.

Acute Inhalation Toxicity

Causes chemical burns to the

respiratory tract; may cause

respiratory irritation.[6][9]

[6][9]

Skin Corrosion/Irritation

Causes severe skin burns

(Category 1B).[4][7][9]

Classified as a dermatotoxin.

[4]

[4][7][9]

Serious Eye Damage/Irritation

Causes serious eye damage

(Category 1).[4][7][9] Can lead

to chemical conjunctivitis and

corneal damage.[6]

[4][6][7][9]

Respiratory or Skin

Sensitization
Data not available.

Germ Cell Mutagenicity

No information found.[6]

Studies on the parent

compound, imidazole, were

negative in the Ames test and

a UDS assay.[12]

[6][12]

Carcinogenicity
Not listed by ACGIH, IARC,

NTP, or CA Prop 65.[6]
[6]

Reproductive Toxicity No information found.[6] [6]

STOT-Single Exposure
May cause respiratory system

irritation (Category 3).[9]
[9]

STOT-Repeated Exposure Data not available.
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Aspiration Hazard
Aspiration may lead to

pulmonary edema.[6]
[6]

Experimental Protocols
Detailed experimental reports for the toxicological evaluation of 1-allylimidazole are not

available in the public domain. The hazard classifications are based on data submitted by

chemical manufacturers. However, this section outlines the detailed methodologies for key

experiments as would be conducted under standard OECD guidelines.

Acute Dermal Irritation/Corrosion (General Protocol,
similar to OECD TG 404)
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.[13]

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the test animals.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area (approx. 6 cm²) of skin and covered with a gauze patch.

Exposure: The substance is held in contact with the skin under a semi-occlusive dressing for

a period of up to 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is washed.

Dermal reactions are graded for erythema (redness) and edema (swelling) at 1, 24, 48, and

72 hours after patch removal.[14]

Classification: The classification of irritant or corrosive is based on the severity, persistence,

and reversibility of the observed skin lesions. Corrosive substances produce irreversible

tissue damage.[15]
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Acute Eye Irritation/Corrosion (General Protocol, similar
to OECD TG 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application: A dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac

of one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined and graded for effects on the cornea (opacity), iris, and

conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after application.[14]

[16] The observation period may be extended up to 21 days if effects are persistent.

Classification: Classification as an irritant or causing serious eye damage is based on the

severity and reversibility of the lesions observed. Substances causing irreversible eye

damage within 21 days are classified as Category 1.[16]

Ames Test for Bacterial Mutagenicity (General Protocol,
similar to OECD TG 471)
The bacterial reverse mutation test (Ames test) is widely used to assess the mutagenic

potential of a chemical.[17]

Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,

TA1535, TA1537) and tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA) are

used.[17]

Metabolic Activation: The test is performed both with and without an exogenous metabolic

activation system (S9 mix), typically derived from the liver of rats pre-treated with an

enzyme-inducing agent like Aroclor 1254.[18]

Procedure: The test chemical, at several concentrations, is incubated with the bacterial tester

strain in the presence or absence of the S9 mix. This mixture is then plated on a minimal

agar medium lacking the required amino acid (histidine or tryptophan).
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Scoring: After incubation for 48-72 hours, the number of revertant colonies (colonies that

have mutated back to a state where they can synthesize the required amino acid) is counted.

Evaluation: A substance is considered mutagenic if it produces a concentration-related

increase in the number of revertant colonies over the background count.[19]

Safe Handling and Emergency Procedures
Handling and Storage

Engineering Controls: Use only in a chemical fume hood.[6] Facilities must be equipped with

an eyewash station and a safety shower.[6][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[6]

Respiratory Protection: If ventilation is inadequate, a NIOSH/MSHA-approved respirator

should be worn.

Handling: Do not get in eyes, on skin, or on clothing.[7] Do not breathe vapors or mist.[9] Do

not ingest.[7] Wash hands and any exposed skin thoroughly after handling.[9]

Storage: Store in a cool, dry, well-ventilated place.[7][9] Keep container tightly closed.[7]

Store in a designated "Corrosives area".[6][9] Incompatible with strong oxidizing agents and

strong acids.[9]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, also under

the eyelids. Get immediate medical aid.[6][9]
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Skin Contact: Get immediate medical aid. Immediately flush skin with plenty of water for at

least 15 minutes while removing all contaminated clothing and shoes.[6][9]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Get immediate medical aid.[6][10] Do not

use mouth-to-mouth resuscitation.[6]

Ingestion: Do not induce vomiting.[6][7] If victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get immediate

medical aid.[6]

Fire Fighting and Spills
Fire Fighting: As in any fire, wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6] During a fire,

irritating and highly toxic gases (carbon monoxide, carbon dioxide, nitrogen oxides) may be

generated by thermal decomposition.[6][9]

Spills: Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a

suitable container for disposal.[6] Avoid runoff into storm sewers and ditches.[6] Provide

ventilation.[6]
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Caption: Logical workflow for chemical health and safety assessment.
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Caption: Potential signaling pathway for a corrosive chemical agent.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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